Cas no 1807044-42-3 (2-Chloro-3,4,5-trifluoropyridine)

• Product Name: 2-Chloro-3,4,5-trifluoropyridine
• CAS No: 1807044-42-3
• MF: C₅HClF₃N
• MW: 167.516350507736
• CID: 4802763
• Update Time: 2025-06-30

2-Chloro-3,4,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3,4,5-trifluoropyridine
• 2-Chloro-3,4,5-trifluoropyridine

• Inchi： 1S/C5HClF3N/c6-5-4(9)3(8)2(7)1-10-5/h1H
• InChI Key： QILWNYPOUSQEPT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CN=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-3,4,5-trifluoropyridine

Comprehensive Overview of 2-Chloro-3,4,5-trifluoropyridine (CAS No. 1807044-42-3): Properties, Applications, and Industry Trends

2-Chloro-3,4,5-trifluoropyridine (CAS No. 1807044-42-3) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a halogenated heterocyclic compound, it serves as a critical building block for synthesizing complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents. The compound's molecular formula (C₅HClF₃N) features a pyridine ring substituted with chlorine and three fluorine atoms at positions 2, 3, 4, and 5, respectively, creating distinct electronic effects that influence reactivity.

Recent advancements in fluorine chemistry have propelled the demand for multifluorinated pyridines like 2-Chloro-3,4,5-trifluoropyridine. Industry reports indicate a 12% annual growth in fluorinated intermediates, driven by their application in next-generation pharmaceuticals and sustainable agrochemicals. Researchers particularly value this compound for its ability to modulate lipophilicity and metabolic stability in drug candidates—a hot topic in medicinal chemistry optimization discussions. The synergistic effect of chlorine and fluorine substituents also enhances its utility in cross-coupling reactions, a frequent search term among synthetic chemists.

From a synthesis perspective, CAS 1807044-42-3 is typically produced through directed fluorination of pyridine precursors or halogen exchange reactions. Process chemists often search for "selective fluorination techniques" and "chloro-fluoro pyridine synthesis"—keyphrases reflecting current industry challenges. The compound's crystalline form (melting point 45-48°C) and moderate solubility in organic solvents make it suitable for diverse reaction conditions, while its boiling point 180-182°C allows for efficient purification.

Environmental and regulatory considerations are increasingly shaping the market for halogenated compounds. 2-Chloro-3,4,5-trifluoropyridine aligns with green chemistry principles through its role in creating more potent active ingredients with reduced application rates—a trending topic in sustainable chemistry forums. Analytical methods like GC-MS and HPLC purity testing (common search queries) confirm its >98% purity in commercial batches, meeting stringent quality control standards for fine chemical production.

Emerging applications in electronic materials have expanded the compound's relevance beyond life sciences. Its electron-withdrawing properties make it valuable for designing organic semiconductors and liquid crystal displays—topics frequently discussed in materials science research. Patent analysis reveals growing interest in using fluorinated pyridine derivatives as intermediates for OLED materials, with several 2023 filings mentioning CAS 1807044-42-3 specifically.

Storage and handling of 2-Chloro-3,4,5-trifluoropyridine require standard precautions for air-sensitive reagents. Suppliers typically recommend argon-purged containers and cold storage conditions (2-8°C) to maintain stability—information highly sought after in chemical procurement databases. The compound's molecular weight 169.51 g/mol and density 1.56 g/cm³ are frequently referenced parameters in process scale-up calculations.

Market intelligence suggests that Asia-Pacific manufacturers are increasing production capacity for specialty fluorinated compounds, responding to demand from contract research organizations and generic drug developers. Quality certifications like ISO 9001 and REACH compliance dominate purchaser inquiries, reflecting the global supply chain's emphasis on standardized quality. Analytical certificates typically include NMR spectra (¹H and ¹³C) and residual solvent analysis—documents commonly requested in technical datasheets.

Future research directions may explore continuous flow chemistry approaches for synthesizing 2-Chloro-3,4,5-trifluoropyridine, addressing industry interest in process intensification. The compound's potential in bioconjugation chemistry and PET tracer development also appears in recent scientific literature, aligning with growing investments in theranostic applications. These developments position CAS 1807044-42-3 as a compound with sustained relevance across multiple high-tech industries.